1-(4-Hydroxy-2,5-dimethylphenyl)-3-methylbutan-1-one
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Description
Properties
Molecular Formula |
C13H18O2 |
|---|---|
Molecular Weight |
206.28 g/mol |
IUPAC Name |
1-(4-hydroxy-2,5-dimethylphenyl)-3-methylbutan-1-one |
InChI |
InChI=1S/C13H18O2/c1-8(2)5-13(15)11-6-10(4)12(14)7-9(11)3/h6-8,14H,5H2,1-4H3 |
InChI Key |
IXFDMBVJIMMRSL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1O)C)C(=O)CC(C)C |
Origin of Product |
United States |
Preparation Methods
Alkylation of 4-Hydroxy-2,6-dimethylphenol with 3-Methylbutan-1-one
Overview:
One of the most straightforward and well-documented synthesis routes involves the direct alkylation of 4-hydroxy-2,6-dimethylphenol with 3-methylbutan-1-one (also known as 3-methylbutanone) under basic conditions. This method leverages nucleophilic aromatic substitution facilitated by deprotonation of the phenolic hydroxyl group.
Reaction Scheme:
$$
\text{4-Hydroxy-2,6-dimethylphenol} + \text{3-methylbutan-1-one} \xrightarrow[\text{Base}]{\text{Solvent}} \text{1-(4-Hydroxy-2,6-dimethylphenyl)-3-methylbutan-1-one}
$$
- Base: Sodium hydride (NaH) or potassium tert-butoxide (t-BuOK)
- Solvent: Dimethyl sulfoxide (DMSO), tetrahydrofuran (THF), or dimethylformamide (DMF)
- Temperature: 0°C to room temperature, often heated to 50–80°C to improve yield
- Duration: 4–12 hours, depending on reaction scale
Mechanism:
Deprotonation of the phenolic hydroxyl group produces a phenolate ion, which then performs nucleophilic attack on the electrophilic carbonyl carbon of 3-methylbutan-1-one, leading to the formation of a carbon-carbon bond after dehydration or subsequent steps.
Research Data:
This method has been validated in multiple studies, demonstrating high regioselectivity and yields, especially when using strong bases and aprotic solvents that stabilize the phenolate intermediate.
Catalytic Friedel–Crafts Acylation Approach (Industrial Scale)
Overview:
On an industrial scale, catalytic processes such as Friedel–Crafts acylation are employed to enhance efficiency and yield. This involves the acylation of the phenolic ring with 3-methylbutanoyl chloride in the presence of Lewis acids like aluminum chloride (AlCl₃).
Reaction Scheme:
$$
\text{4-Hydroxy-2,6-dimethylphenol} + \text{3-methylbutanoy chloride} \xrightarrow[\text{Catalyst}]{\text{Solvent}} \text{1-(4-Hydroxy-2,6-dimethylphenyl)-3-methylbutan-1-one}
$$
- Catalyst: Aluminum chloride (AlCl₃)
- Solvent: Dichloromethane (DCM) or other inert solvents
- Temperature: 0°C to 25°C to control reaction rate and selectivity
- Post-reaction: Quenching with water, acidification, and purification
- This method offers high selectivity and is suitable for large-scale production.
- The acyl chloride provides a more reactive electrophile compared to ketones, facilitating rapid acylation.
Alternative Synthesis via Grignard or Organometallic Reagents
Overview:
Another potential route involves the use of Grignard reagents derived from 3-methylbutanoy chloride or other organometallic intermediates to add across carbonyl groups, followed by oxidation or rearrangement steps.
Reaction Scheme:
$$
\text{Grignard reagent from 3-methylbutanoy chloride} + \text{phenolic precursor} \rightarrow \text{intermediate} \rightarrow \text{final compound}
$$
- Reagents: 3-methylbutanoy chloride, magnesium turnings
- Solvent: Anhydrous diethyl ether or THF
- Temperature: -20°C to 0°C during Grignard formation, then warmed to room temperature for addition
- This route is less common due to the complexity and sensitivity of Grignard reagents but can be effective in specific contexts.
Data Tables Summarizing Preparation Methods
| Method | Reagents | Solvent | Catalyst | Temperature | Yield | Remarks |
|---|---|---|---|---|---|---|
| Alkylation of phenol | 3-methylbutan-1-one, NaH or t-BuOK | DMSO, THF, DMF | None | 0°C to 80°C | High | Widely used, lab-scale |
| Friedel–Crafts acylation | 3-methylbutanoy chloride, AlCl₃ | DCM | AlCl₃ | 0°C to 25°C | Very high | Industrial scale, high yield |
| Organometallic addition | 3-methylbutanoy chloride, Mg | Diethyl ether, THF | None | -20°C to room temp | Variable | Complex, less common |
Notes on Purification and Characterization
Post-synthesis, the product typically undergoes purification via recrystallization or column chromatography, depending on impurities. Characterization involves NMR spectroscopy, IR spectroscopy, and mass spectrometry to confirm structure and purity.
Chemical Reactions Analysis
Types of Reactions: 1-(4-Hydroxy-2,5-dimethylphenyl)-3-methylbutan-1-one undergoes several types of chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to a ketone using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The carbonyl group in the butanone moiety can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The methyl groups on the phenyl ring can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.
Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid; halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.
Major Products:
Oxidation: 1-(4-Oxo-2,5-dimethylphenyl)-3-methylbutan-1-one.
Reduction: 1-(4-Hydroxy-2,5-dimethylphenyl)-3-methylbutanol.
Substitution: 1-(4-Nitro-2,5-dimethylphenyl)-3-methylbutan-1-one or 1-(4-Bromo-2,5-dimethylphenyl)-3-methylbutan-1-one.
Scientific Research Applications
1-(4-Hydroxy-2,5-dimethylphenyl)-3-methylbutan-1-one has various applications in scientific research:
Chemistry: Used as a precursor in the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activity and interactions with enzymes.
Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antioxidant effects.
Industry: Utilized in the flavor and fragrance industry for its aromatic properties.
Mechanism of Action
The mechanism of action of 1-(4-Hydroxy-2,5-dimethylphenyl)-3-methylbutan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxy group can form hydrogen bonds with active sites of enzymes, influencing their activity. The aromatic ring can also participate in π-π interactions with other aromatic compounds, affecting the compound’s overall bioactivity.
Comparison with Similar Compounds
Comparative Analysis with Structurally Related Compounds
Structural Modifications and Substituent Effects
The following table compares substituent patterns, physical properties, and biological activities of 1-(4-Hydroxy-2,5-dimethylphenyl)-3-methylbutan-1-one with analogous compounds:
Note: Molecular weights marked with () are inferred from structural analogs (e.g., ).*
Key Observations:
- Substituent Position and Bioactivity: The presence of electron-withdrawing groups (e.g., Cl, F) or electron-donating groups (e.g., CH₃, OCH₃) significantly alters reactivity and biological function.
- Spectral Data : IR spectra of 1-(2-hydroxyphenyl)-3-methylbutan-1-one (2e) show characteristic carbonyl (1640 cm⁻¹) and aromatic (1582 cm⁻¹) stretches, which are consistent across hydroxyketones .
- Thermal Stability: Branched alkyl chains (e.g., 3-methylbutanone) may lower melting points compared to linear analogs, though direct data are sparse.
Biological Activity
1-(4-Hydroxy-2,5-dimethylphenyl)-3-methylbutan-1-one is a phenolic compound that has garnered interest due to its potential biological activities. This article reviews the available literature on its biological properties, including antimicrobial, antioxidant, and antiproliferative effects, supported by data tables and relevant case studies.
Chemical Structure and Properties
The compound’s structure can be represented as follows:
- Molecular Formula : C₁₃H₁₈O₂
- Molecular Weight : 206.28 g/mol
The presence of a hydroxyl group (–OH) and a ketone functional group contributes to its reactivity and biological activity.
Antimicrobial Properties
Research indicates that 1-(4-Hydroxy-2,5-dimethylphenyl)-3-methylbutan-1-one exhibits significant antimicrobial effects. In particular, studies have shown:
- Against Bacteria : It has demonstrated activity against various bacterial strains, including Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values for effective inhibition were reported at approximately 62.5 µg/mL for E. coli and 78.12 µg/mL for E. faecalis .
- Mechanism of Action : The compound potentially disrupts bacterial cell membranes or inhibits essential enzymatic functions, although further mechanistic studies are required.
Antioxidant Activity
The phenolic structure of the compound suggests strong antioxidant properties. It is known to scavenge free radicals, which can mitigate oxidative stress in biological systems. This activity is crucial for preventing cellular damage associated with various diseases.
Antiproliferative Effects
In vitro studies have assessed the antiproliferative effects of this compound on cancer cell lines:
- Cell Lines Tested : Hela (cervical cancer) and A549 (lung cancer) cells.
- IC50 Values : The compound exhibited IC50 values of 226 µg/mL for Hela cells and 242.52 µg/mL for A549 cells, indicating moderate antiproliferative activity .
Study on Antimicrobial Efficacy
A study evaluated the antimicrobial efficacy of 1-(4-Hydroxy-2,5-dimethylphenyl)-3-methylbutan-1-one against methicillin-resistant Staphylococcus aureus (MRSA). The findings indicated that the compound could effectively inhibit MRSA growth, highlighting its potential as an alternative therapeutic agent in treating resistant infections .
Antioxidant Activity Assessment
In another study focusing on antioxidant capacity, the compound was subjected to various assays measuring its ability to neutralize free radicals. Results demonstrated that it significantly reduced oxidative stress markers in treated cell lines compared to controls.
Comparative Analysis with Similar Compounds
| Compound Name | Structure Features | Biological Activity |
|---|---|---|
| 1-(4-Hydroxyphenyl)-3-methylbutan-1-one | Similar phenolic structure | Moderate antimicrobial activity |
| 4-Hydroxy-2,6-dimethylphenyl thiocyanate | Contains thiocyanate group | High antimicrobial potential |
| Elamipretide | Peptide with hydroxy group | Moderate antioxidant activity |
This table illustrates how structural variations influence the biological activities of similar compounds.
Q & A
Basic: What synthetic methodologies are recommended for the preparation of 1-(4-Hydroxy-2,5-dimethylphenyl)-3-methylbutan-1-one?
The synthesis typically involves Friedel-Crafts acylation as a key step. A plausible route includes:
Protection of the phenolic hydroxyl group (e.g., acetylation using acetic anhydride in pyridine) to prevent undesired side reactions during acylation .
Friedel-Crafts acylation : React the protected substrate (4-acetoxy-2,5-dimethylbenzene) with 3-methylbutanoyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃) in a non-polar solvent (e.g., dichloromethane) .
Deprotection : Hydrolyze the acetyl group under basic conditions (e.g., NaOH in methanol/water) to regenerate the hydroxyl group.
Alternative approaches may include direct acylation under mild conditions if the hydroxyl group is compatible with the reaction system.
Advanced: How can reaction parameters be optimized to improve yield and selectivity in Friedel-Crafts acylation for this compound?
Key factors to optimize:
- Catalyst loading : Screen Lewis acids (AlCl₃, FeCl₃) at varying concentrations (0.5–2.0 equiv.) to balance reactivity and byproduct formation.
- Temperature : Lower temperatures (0–5°C) may reduce polysubstitution, while higher temperatures (room temperature) could accelerate reaction rates.
- Solvent polarity : Test dichloromethane vs. nitrobenzene; polar solvents may stabilize intermediates but increase side reactions.
- Substrate stoichiometry : Use excess acylating agent (1.2–1.5 equiv.) to drive the reaction to completion.
Design of Experiments (DoE) methodologies, such as factorial designs, are recommended for systematic optimization .
Basic: What spectroscopic techniques are critical for structural elucidation of this compound?
- NMR Spectroscopy :
- ¹H NMR : Identify aromatic protons (δ 6.5–7.5 ppm), methyl groups (δ 1.2–2.5 ppm), and the hydroxyl proton (broad signal at δ ~5 ppm).
- ¹³C NMR and DEPT-135 : Assign carbonyl (δ ~200 ppm), aromatic carbons, and branching in the 3-methylbutanoyl chain .
- IR Spectroscopy : Confirm the ketone group (C=O stretch at ~1700 cm⁻¹) and hydroxyl group (O–H stretch at ~3200–3500 cm⁻¹).
- Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular formula (C₁₃H₁₈O₂) and fragmentation patterns.
Advanced: How can X-ray crystallography and SHELX software resolve ambiguities in structural determination?
- Single-crystal growth : Use slow evaporation in solvents like ethanol or ethyl acetate.
- Data collection : Perform at low temperature (100 K) to minimize thermal motion artifacts.
- Refinement with SHELXL :
- Use SHELXS for initial structure solution via direct methods.
- Refine with SHELXL , incorporating hydrogen bonding and thermal parameters.
- Validate using R factors (R₁ < 0.05) and residual electron density maps .
Example: The DEPT spectrum in resolved ambiguities in a structurally analogous compound by distinguishing CH, CH₂, and CH₃ groups .
Basic: What in vitro assays are suitable for preliminary evaluation of antimicrobial activity?
- Minimum Inhibitory Concentration (MIC) assays : Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) bacteria, and fungi (e.g., C. albicans) using broth microdilution (CLSI guidelines) .
- Disk diffusion assays : Qualitative screening to identify zones of inhibition.
- Time-kill kinetics : Assess bactericidal vs. bacteriostatic effects.
Advanced: How can computational modeling predict the compound’s interaction with bacterial targets?
- Molecular docking : Use AutoDock Vina or Schrödinger to model binding to enzymes like E. coli FabI (enoyl-ACP reductase).
- Molecular Dynamics (MD) simulations : Analyze stability of ligand-protein complexes (e.g., 100 ns trajectories in GROMACS).
- QSAR studies : Corrogate substituent effects (e.g., hydroxyl and methyl groups) with activity using CoMFA or CoMSIA .
Note: Similar methoxy-substituted phenyl ketones showed modulatory effects on bacterial targets, suggesting testable hypotheses .
Basic: What HPLC conditions are recommended for purity analysis?
- Column : C18 reversed-phase (e.g., 250 mm × 4.6 mm, 5 µm).
- Mobile phase : Gradient of methanol and buffer (e.g., 10 mM sodium acetate, pH 4.6) .
- Detection : UV at 254 nm (aromatic absorption).
- Flow rate : 1.0 mL/min.
Validate using system suitability tests (peak symmetry, resolution > 2.0).
Advanced: How can reaction mechanisms be probed for unexpected byproducts in the synthesis?
- LC-MS/MS : Identify byproducts via fragmentation patterns.
- Isotopic labeling : Use ¹³C-labeled reagents to trace acyl group incorporation.
- Kinetic studies : Monitor reaction progress via in-situ IR or NMR to detect intermediates.
Example: reported polysubstitution in Friedel-Crafts reactions, necessitating mechanistic screening .
Basic: What safety precautions are essential when handling this compound?
- Personal Protective Equipment (PPE) : Gloves, lab coat, and goggles.
- Ventilation : Use fume hoods to avoid inhalation of dust/aerosols.
- Waste disposal : Follow institutional guidelines for organic solvents and phenolic compounds.
Advanced: How can structure-activity relationships (SAR) guide the design of derivatives with enhanced bioactivity?
- Modify substituents : Introduce electron-withdrawing groups (e.g., Cl, NO₂) at the 2- or 5-position to enhance antimicrobial potency.
- Chain branching : Compare 3-methylbutanoyl vs. linear acyl groups for steric effects.
- Hydroxyl group replacement : Test ether or ester derivatives to improve lipophilicity.
Prioritize derivatives based on in silico ADMET predictions (e.g., SwissADME) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
